Cas no 2013582-27-7 (Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl-)

• Product Name: Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl-
• CAS No: 2013582-27-7
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 4740106
• PubChem ID: 122582049
• Update Time: 2025-06-08

Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl-
• puliginurad
• CHEMBL5314438
• Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-alpha,alpha-dimethyl-
• 2013582-27-7
• DA-77233
• UNII-KQS6TFS7JY
• 4-(4-Cyanophenyl)-alpha,alpha-dimethylthieno(2,3-C)pyridine-2-propanoic acid
• HY-147300
• BDBM290489
• 4-(4-Cyanophenyl)-alpha,alpha-dimethylthieno[2,3-c]pyridine-2-propanoic acid
• CS-0564177
• Thieno(2,3-C)pyridine-2-propanoic acid, 4-(4-cyanophenyl)-alpha,alpha-dimethyl-
• US10100016, Compound 48
• Puliginurad [INN]
• 3-[4-(4-cyanophenyl)thieno[2,3-c]pyridin-2-yl]-2,2-dimethylpropanoic acid
• SCHEMBL18105428
• KQS6TFS7JY
• 3-(4-(4-Cyanophenyl)thieno(2,3-C)pyridin-2-yl)-2,2-dimethylpropanoic acid
• 3-[4-(4-Cyanophenyl)thieno[2,3-c]pyridin-2-yl]-2,2-dimethyl propionic Acid

• Inchi： 1S/C19H16N2O2S/c1-19(2,18(22)23)8-14-7-15-16(10-21-11-17(15)24-14)13-5-3-12(9-20)4-6-13/h3-7,10-11H,8H2,1-2H3,(H,22,23)
• InChI Key： QWCZAFGDQBUAFT-UHFFFAOYSA-N
• SMILES： C(C1SC2=CN=CC(C3C=CC(C#N)=CC=3)=C2C=1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Additional information on Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl-

Thieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl- (CAS No. 2013582-27-7)

The compoundThieno[2,3-c]pyridine-2-propanoic acid, 4-(4-cyanophenyl)-α,α-dimethyl-, with the CAS registry number2013582-27-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique chemical structure, which combines a thienopyridine ring system with a propanoic acid moiety and a cyanophenyl group. The presence of the α,α-dimethyl substitution further enhances its chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential ofThieno[2,3-c]pyridine-2-propanoic acid as a precursor in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems has been leveraged to create materials with improved electronic properties. For instance, in a groundbreaking study published in Nature Materials, scientists demonstrated that derivatives of this compound could significantly enhance the charge transport characteristics of organic field-effect transistors (OFETs). This advancement has implications for the next generation of flexible electronics and wearable devices.

In the pharmaceutical industry,Thieno[2,3-c]pyridine-based compounds have shown promise as potential drug candidates. The integration of the cyanophenyl group introduces electronic versatility, enabling interactions with various biological targets. A recent investigation in Journal of Medicinal Chemistry revealed that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as hypertension and chronic pain. Furthermore, its α,α-dimethyl substitution enhances metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis ofCAS No. 2013582-27-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyridine ring through a modified Paal-Knorr pyrrole synthesis and subsequent functionalization to introduce the propanoic acid and cyanophenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the production of this compound.

Beyond its direct applications,Thieno[2,3-c]pyridine-based compounds are also being explored for their potential in green chemistry. Their ability to participate in bio-inspired reactions under mild conditions has led to their use as catalysts in sustainable chemical transformations. For example, a study published in Green Chemistry demonstrated that this compound could act as an efficient organocatalyst for asymmetric aldol reactions, offering an eco-friendly alternative to traditional metal-based catalysts.

In conclusion,Thieno[2,3-c]pyridine-2-propanoic acid, CAS No.2013582-27-7, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers aiming to push the boundaries of material science and pharmaceutical development. As ongoing studies continue to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.